1-(4-fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one

• IUPAC Name: 1-(4-fluorophenyl)-3-[(4-fluorophenyl)methyl]imidazolidin-2-one
• InChI: InChI=1S/C16H14F2N2O/c17-13-3-1-12(2-4-13)11-19-9-10-20(16(19)21)15-7-5-14(18)6-8-15/h1-8H,9-11H2
• InChI Key: CBZWXOXVMWCIOR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC2=CC=C(C=C2)F)C3=CC=C(C=C3)F
• Molecular Formula: C16H14F2N2O
• DSSTOX Substance ID: DTXSID401327035
• Molecular Weight: 288.29 g/mol
• Solubility: 29.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 866149-36-2

Description

1-(4-Fluorobenzyl)-3-(4-fluorophenyl)tetrahydro-2H-imidazol-2-one, also known as 4-Fluorobenzyl 3-Fluorophenyl Imidazol-2-one (4FB3FPI), is a heterocyclic compound that has a wide range of applications in scientific research. It is used in the synthesis of various compounds, such as drugs and other organic compounds. It is also used as a catalyst in a variety of chemical reactions. 4FB3FPI is a versatile compound that has been used in a variety of scientific research applications, including drug synthesis, biochemical and physiological effects, and lab experiments.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized and structurally analyzed using various spectroscopic methods and X-ray crystallography, confirming its molecular structure and revealing intramolecular hydrogen bonding and crystal packing features (Özbey, Kaynak, Göker, & Kuş, 2004).

Application in Organic Light-Emitting Diodes (OLEDs)

• The compound has been utilized in the synthesis of phosphorescent iridium(III) complexes, which are key components in OLEDs. These complexes exhibit high brightness and efficiency, making them suitable for cyan-colored light emission in OLEDs (Li, Zhang, Shih, Jiang, Sun, Pan, & Cheng, 2009).

Potential in Cancer Research

• Derivatives of this compound have been synthesized and evaluated for their cytotoxicity against cancer cells. The study highlighted their potential as anticancer agents, especially in the context of human breast cancer cell lines (Ganga & Sankaran, 2020).

Interaction with Biological Molecules

• The interaction of the compound with bovine serum albumin has been studied, providing insights into its potential biological interactions and molecular binding properties (Jayabharathi, Jayamoorthy, & Thanikachalam, 2012).

Exploration in Non-Linear Optical Materials

• Studies have investigated the potential of derivatives of this compound as non-linear optical (NLO) materials, finding significant hyperpolarizability values and suggesting their applicability in various NLO devices (Manikandan, Perumal, & Jayamoorthy, 2019).